Cas no 1361541-46-9 (2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine)
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine
-
- Inchi: 1S/C17H6Cl6N2O2/c18-7-3-10(14(22)12(20)5-7)9-1-2-24-16(17(9)25(26)27)11-4-8(19)6-13(21)15(11)23/h1-6H
- InChI Key: BDYYWIXSDIFYGP-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1C=CN=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1[N+](=O)[O-])Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 538
- XLogP3: 7.7
- Topological Polar Surface Area: 58.7
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031058-250mg |
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine |
1361541-46-9 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A013031058-500mg |
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine |
1361541-46-9 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A013031058-1g |
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine |
1361541-46-9 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine
Recent Advances in the Study of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine (CAS: 1361541-46-9)
The compound 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine (CAS: 1361541-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichlorophenyl and nitro-substituted pyridine structure, has shown promising potential in various applications, including medicinal chemistry and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic or industrial uses.
A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine. The research team synthesized the compound using a modified Ullmann coupling reaction and evaluated its efficacy against a panel of drug-resistant bacterial strains. Results indicated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. The study also proposed a mechanism of action involving interference with bacterial cell wall synthesis, though further validation is required.
In the agrochemical sector, a patent application (WO2023056789) filed in early 2024 highlighted the use of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine as a key intermediate in the synthesis of novel fungicides. The patent claims improved stability and environmental safety compared to traditional chlorinated phenyl derivatives. Field trials demonstrated effective control of Botrytis cinerea in grapevines, with reduced phytotoxicity observed at recommended application rates.
Structural and computational studies have also advanced our understanding of this compound. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2024) revealed unique electronic properties arising from the interplay between the electron-withdrawing nitro group and the trichlorophenyl substituents. These findings suggest potential applications in materials science, particularly in the development of organic semiconductors or nonlinear optical materials.
Ongoing toxicological assessments are addressing safety concerns associated with 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine. Preliminary results from in vitro cytotoxicity assays indicate moderate toxicity to human hepatic cells at high concentrations, prompting research into structural modifications to improve selectivity. The compound's environmental fate is also under investigation, with particular focus on its persistence and potential bioaccumulation in aquatic ecosystems.
The current research landscape suggests that 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine represents a versatile scaffold for further development. Future directions may include exploration of its anticancer potential, given the known activity of similar nitropyridine derivatives against various cancer cell lines. Additionally, the compound's unique structural features make it an interesting candidate for catalyst development in organic synthesis.
1361541-46-9 (2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)